Cas no 28085-69-0 (Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1))

Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1) structure
28085-69-0 structure
Product name:Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1)
CAS No:28085-69-0
MF:C9H11KO3S
MW:238.345142602921
CID:278684
PubChem ID:23692415

Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,(1-methylethyl)-, potassium salt (1:1)
    • potassium,2-propan-2-ylbenzenesulfonate
    • potassium 2-(propan-2-yl)benzenesulfonate
    • potassium 2-phenylpropane-2-sulfonate
    • Potassium cumenesulphonate
    • 28085-69-0
    • SCHEMBL338735
    • POTASSIUM CUMENESULFONATE
    • NS00019410
    • Inchi: InChI=1S/C9H12O3S.K/c1-7(2)8-5-3-4-6-9(8)13(10,11)12;/h3-7H,1-2H3,(H,10,11,12);/q;+1/p-1
    • InChI Key: MYGBBCKCTXSGOB-UHFFFAOYSA-M
    • SMILES: [K+].CC(C1=CC=CC=C1S([O-])(=O)=O)C

Computed Properties

  • Exact Mass: 238.00663
  • Monoisotopic Mass: 238.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.6A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 57.2

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